Cas no 117048-56-3 (Pregna-1,4,9(11),16-tetraene-3,20-dione)

Pregna-1,4,9(11),16-tetraene-3,20-dione Properties

Names and Identifiers

• 17-Acetyl-10,13-dimethyl-6,7,8,10,12,13,14,15octahydro-cyclopenta[a]phenathren-3
• DESOXY-TETRAENE(5-ST)
• 17-ACETYL-10,13-DIMETHYL-6,7,8,10,12,13,14,15-OCTAHYDRO-CYCLOPENTA[A]PHENANTHREN-3-ONE
• PREGAN-1,4,9(11)16-TETRAENE-3,20-DIONE
• Pregna-1,4,9(11),16-tetraene-3,20-dione
• Pregna-1,4,9(11),16-
• DESOXY TETRA
• (5ST)Tetraene Methyl
• Methyl-tetraene Matter
• 5ST (Cortical Hormone Intermediate)
• 1,4,9(11),16-Tetraenepregna-3,20-dione
• 17-Acetyl-10,13-dimethyl-6,7,8,10,12,13,14,15-octahydrocyclopenta[a]phenathren-3-one
• CS-0452406
• 117048-56-3
• (8S,10S,13S,14S)-17-acetyl-10,13-dimethyl-6,7,8,12,14,15-hexahydrocyclopenta[a]phenanthren-3-one
• (8S,10S,13S,14S)-17-acetyl-10,13-dimethyl-6,7,8,10,12,13,14,15-octahydro-3H-cyclopenta[a]phenanthren-3-one
• 823PG2W4AU
• +Expand

• InChIKey： DNUWMYUNKVSEGO-LNHIOMRXSA-N
• Inchi： 1S/C21H24O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,8-10,12,16,18H,4-5,7,11H2,1-3H3
• SMILES： O=C1C=C[C@@]2(C3=CC[C@@]4(C(=CCC4C3CCC2=C1)C(=O)C)C)C

Computed Properties

• Exact Mass: 308.17800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 308.178
• Heavy Atom Count: 23
• Complexity: 733
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• LogP: 4.33970
• PSA: 34.14000
• Refractive Index: 1.59
• Boiling Point: 485.7°C at 760 mmHg
• Melting Point: 195-198°C
• Vapor Pressure: No data available
• Flash Point: 180°C
• Color/Form: No data avaiable
• Density: 1.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds